Cas no 27249-90-7 (Benzyl dithiobenzoate)

• Product Name: Benzyl dithiobenzoate
• CAS No: 27249-90-7
• MF: C₁₄H₁₂S₂
• MW: 244.375081062317
• MDL: MFCD08705657
• CID: 250932
• PubChem ID: 329766863
• Update Time: 2025-05-19

Benzyl dithiobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzenecarbodithioicacid, phenylmethyl ester
• benzyl benzenecarbodithioate
• AB2646
• BDTB
• Benzyl benzodithioate
• Benzyl dithiobenzoate
• benzyl dithobenzoate
• dithiobenzoic acid benzyl ester
• S-benzyl benzenethiocarboxylate
• S-benzyl dithiobenzoate
• Benzyl phenyl RAFT agent
• Benzenecarbodithioic Acid Benzyl Ester
• Benzodithioic Acid Benzyl Ester
• benzylbenzodithioate
• Benzyl benzodithioate, 96%
• ZCKPFAYILJKXAT-UHFFFAOYSA-N
• Benzenecarbodithioic acid, phenylmethyl ester
• Benzenecarbodithioic acid phenylmethyl ester
• CS-0110876
• CBA24990
• 27249-90-7
• SCHEMBL36459
• MFCD08705657
• AKOS027327809
• FT-0718658
• DTXSID30466574
• BS-53065
• A913275
• B6066
• DB-081689
• Benzenecarbodithioicacid, phenylmethyl ester?

• MDL： MFCD08705657
• Inchi： 1S/C14H12S2/c15-14(13-9-5-2-6-10-13)16-11-12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： ZCKPFAYILJKXAT-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=S)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.03800
• Monoisotopic Mass: 244.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4
• XLogP3: 4.4

Experimental Properties

• Density: 1.182 g/mL at 25 °C
• Melting Point: 55 ºC
• Boiling Point: 254°C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.696
• PSA: 57.39000
• LogP: 4.29550
• λmax: 504(Cyclohexane)(lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzyl dithiobenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317-H410
• Warning Statement： P273-P280-P501
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-43-50/53
• Safety Instruction： 36/37-60-61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：0-10°C

Additional information on Benzyl dithiobenzoate

Introduction to Benzyl dithiobenzoate (CAS No. 27249-90-7)

Benzyl dithiobenzoate, with the chemical formula C₁₄H₁₀OS₂, is a compound characterized by its unique dithiobenzoate structure. This compound is identified by the CAS number 27249-90-7 and has garnered significant attention in the field of chemical biology and pharmaceutical research due to its distinct chemical properties and potential applications. The benzyl moiety in its structure contributes to its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The dithiobenzoate moiety is particularly intriguing due to its sulfur-rich backbone, which can participate in various chemical reactions such as oxidation, reduction, and coupling reactions. These characteristics make Benzyl dithiobenzoate a versatile building block for the synthesis of more complex molecules, including potential drug candidates and bioactive compounds.

In recent years, there has been growing interest in the development of sulfur-containing heterocycles due to their broad spectrum of biological activities. The dithiobenzoate scaffold has been explored in the design of molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that derivatives of dithiobenzoates can inhibit the growth of certain bacteria and fungi by disrupting their cell wall synthesis. This has opened up new avenues for the development of novel antimicrobial agents.

Benzyl dithiobenzoate itself has not been extensively studied in clinical settings, but its structural features suggest potential applications in medicinal chemistry. The compound's ability to interact with biological targets through its sulfur-rich core makes it a promising candidate for further investigation. Researchers are particularly interested in exploring its potential as a modulator of enzyme activity, given the well-documented role of sulfur-containing compounds in enzyme inhibition.

One of the most exciting areas of research involving Benzyl dithiobenzoate is its application in material science. The compound's unique electronic properties make it suitable for use in organic electronics, such as organic semiconductors and light-emitting diodes (OLEDs). Recent studies have shown that incorporating dithiobenzoate derivatives into polymer matrices can enhance the charge transport properties of these materials. This could lead to the development of more efficient and sustainable electronic devices.

The synthesis of Benzyl dithiobenzoate typically involves multi-step organic reactions, starting from readily available precursors like benzyl alcohol and thioanisole. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired dithiobenzoate core.

In conclusion, Benzyl dithiobenzoate (CAS No. 27249-90-7) is a fascinating compound with a rich chemical structure that offers numerous possibilities for research and application. Its unique dithiobenzoate moiety and benzyl group make it a valuable tool in synthetic chemistry, pharmaceutical research, and material science. As our understanding of its properties continues to grow, it is likely that we will uncover even more innovative uses for this versatile compound.